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Compound of Interest

Compound Name: HaloPROTAC-E

Cat. No.: B607917 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe laboratory environment and

adhering to regulatory compliance. This document provides a comprehensive guide to the

proper disposal procedures for HaloPROTAC-E, a potent PROTAC (Proteolysis Targeting

Chimera) degrader used in targeted protein degradation studies. In the absence of specific

disposal instructions from the manufacturer, these guidelines are based on general best

practices for laboratory chemical waste management.

HaloPROTAC-E: Key Data
The following table summarizes essential quantitative data for HaloPROTAC-E, facilitating safe

handling and solution preparation.
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Property Value Source

Molecular Formula C₃₉H₅₆ClN₅O₈S MedChemExpress

Molecular Weight 790.41 g/mol MedChemExpress

CAS Number 2365478-58-4 MedChemExpress

Form Lyophilized powder Adooq Bioscience

Solubility
Soluble in DMSO (100 mg/mL,

126.52 mM)
MedChemExpress

Storage (Lyophilized)
-20°C for up to 36 months

(desiccated)
Adooq Bioscience

Storage (In Solution)
-80°C for up to 6 months;

-20°C for up to 1 month
MedChemExpress

Experimental Protocols: Safe Handling and
Preparation of HaloPROTAC-E Solutions
Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

HaloPROTAC-E, including:

Safety glasses or goggles

Chemical-resistant gloves (Butyl gloves are recommended for handling DMSO).

Laboratory coat

Preparation of Stock Solutions:

Allow the lyophilized HaloPROTAC-E powder to equilibrate to room temperature before

opening the vial.

Reconstitute the powder in high-purity DMSO to the desired concentration. For example, to

prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial.
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Ensure the compound is fully dissolved. Gentle vortexing or sonication may be used to aid

dissolution.

Store the stock solution in a tightly sealed vial at -80°C or -20°C as recommended.

Proper Disposal Procedures for HaloPROTAC-E
As no specific disposal information is provided by manufacturers, the following procedures are

based on general guidelines for chemical waste disposal in a laboratory setting. It is imperative

to consult and follow your institution's specific Environmental Health and Safety (EHS)

protocols.

Step 1: Waste Identification and Segregation

Do not dispose of HaloPROTAC-E, in either solid or solution form, down the sink or in

regular trash.

All materials contaminated with HaloPROTAC-E, including unused solutions, empty vials,

contaminated pipette tips, and gloves, should be treated as chemical waste.

Step 2: Waste Collection and Containment

Solid Waste:

Collect all solid waste contaminated with HaloPROTAC-E (e.g., empty vials, contaminated

wipes) in a designated, leak-proof container lined with a chemically resistant bag.

Liquid Waste (DMSO Solutions):

Collect all liquid waste containing HaloPROTAC-E in a designated, sealed, and chemically

compatible waste container. Plastic containers are often preferred over glass to minimize

the risk of breakage.

Since HaloPROTAC-E is dissolved in DMSO, the waste should be segregated with other

organic solvent waste, unless your institution specifies otherwise.[1][2]

Never mix incompatible chemicals in the same waste container.
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Step 3: Labeling of Waste Containers

Properly label all waste containers with the following information:

The words "Hazardous Waste".[3]

The full chemical name: "HaloPROTAC-E". Avoid using abbreviations.[3]

For solutions, list all components and their approximate concentrations (e.g.,

"HaloPROTAC-E in DMSO").[3]

An indication of the hazards (e.g., "Toxic," "Chemical Waste").

The date of waste generation.[3]

The name of the principal investigator and the laboratory/room number.[3]

Step 4: Storage of Chemical Waste

Store the sealed and labeled waste containers in a designated and secure satellite

accumulation area within the laboratory.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

Step 5: Disposal through Institutional EHS

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the chemical waste.

Follow all instructions provided by the EHS office for scheduling and preparing the waste for

collection.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

HaloPROTAC-E and associated materials.
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HaloPROTAC-E Disposal Workflow
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Caption: Logical workflow for the safe disposal of HaloPROTAC-E waste.
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By adhering to these procedures, researchers can ensure the safe handling and disposal of

HaloPROTAC-E, contributing to a secure and compliant laboratory environment. Always

prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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